Cas no 18720-62-2 (2-Methyl-3-heptanol)

2-Methyl-3-heptanol (CAS 18720-62-2) is a branched-chain aliphatic alcohol with the molecular formula C8H18O. This secondary alcohol is characterized by its clear, colorless liquid form and mild odor. It exhibits moderate solubility in water and good miscibility with most organic solvents, making it a versatile intermediate in organic synthesis. Its branched structure contributes to unique reactivity patterns, particularly in esterification and oxidation reactions. The compound is valued for its role in fragrance applications due to its subtle woody aroma profile. As a chiral molecule, it may also serve as a building block for asymmetric synthesis. Storage under inert atmosphere is recommended to maintain stability.
2-Methyl-3-heptanol structure
2-Methyl-3-heptanol structure
Product Name:2-Methyl-3-heptanol
CAS No:18720-62-2
MF:C8H18O
MW:130.227922916412
CID:87994
PubChem ID:86781
Update Time:2025-07-29

2-Methyl-3-heptanol Chemical and Physical Properties

Names and Identifiers

    • 2-Methyl-3-heptanol
    • n-Butyl isopropyl carbinol
    • 2-methylheptan-3-ol
    • 2-methyl-3-isopropylheptane-3-ol
    • 3-Heptanol,2-methyl
    • EINECS 242-530-7
    • NSC244886
    • Ai3-38064
    • 2-Methylheptanol-(3)
    • 3-Heptanol, 2-methyl-
    • 2-METHYL-3-HEPTANOL: TECH., 90%
    • 18720-62-2
    • AKOS009157728
    • SCHEMBL109083
    • MFCD00021938
    • FT-0612943
    • NS00047398
    • DTXSID701031073
    • QGVFLDUEHSIZIG-UHFFFAOYSA-N
    • NSC-244886
    • NSC 244886
    • SB84301
    • MDL: MFCD00021938
    • Inchi: 1S/C8H18O/c1-4-5-6-8(9)7(2)3/h7-9H,4-6H2,1-3H3
    • InChI Key: QGVFLDUEHSIZIG-UHFFFAOYSA-N
    • SMILES: OC(CCCC)C(C)C
    • BRN: 1719276

Computed Properties

  • Exact Mass: 130.13600
  • Monoisotopic Mass: 130.135765
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 4
  • Complexity: 59.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.7
  • Topological Polar Surface Area: 20.2

Experimental Properties

  • Density: 0,823 g/cm3
  • Melting Point: -85°C
  • Boiling Point: 170-172°C
  • Flash Point: 57°C
  • Refractive Index: 1.4250
  • PSA: 20.23000
  • LogP: 2.19350

2-Methyl-3-heptanol Security Information

  • Hazardous Material transportation number:UN 1987
  • Safety Instruction: S23-S24/25
  • Packing Group:III
  • Packing Group:III
  • HazardClass:3
  • PackingGroup:III

2-Methyl-3-heptanol Customs Data

  • HS CODE:2905199090
  • Customs Data:

    China Customs Code:

    2905199090

    Overview:

    2905199090. Other saturated monohydric alcohols. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2905199090. saturated monohydric alcohols. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

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